Cas no 115982-19-9 (6H-[1]Benzopyrano[4',3':4,5]pyrrolo[2,1-a]isoquinolin-6-one,8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12-trimethoxy-)
![6H-[1]Benzopyrano[4',3':4,5]pyrrolo[2,1-a]isoquinolin-6-one,8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12-trimethoxy- structure](https://ossimg.kuujia.com/scimg/116000/115982-19-9x500.png)
115982-19-9 structure
Product Name:6H-[1]Benzopyrano[4',3':4,5]pyrrolo[2,1-a]isoquinolin-6-one,8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12-trimethoxy-
CAS No:115982-19-9
MF:C29H25NO9
MW:531.510108709335
CID:176899
Update Time:2025-04-19
6H-[1]Benzopyrano[4',3':4,5]pyrrolo[2,1-a]isoquinolin-6-one,8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12-trimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 6H-[1]Benzopyrano[4',3':4,5]pyrrolo[2,1-a]isoquinolin-6-one,8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12-trimethoxy-
- 6H-(1)Benzopyrano(4',3':4,5)pyrrolo(2,1-a)isoquinolin-6-one, 8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12-trimethoxy-
- 6H-[1]Benzopyrano[4',3':4,5]pyrrolo[2,1-a]isoquinolin-6-one,8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12
- lamellarin E
-
- Inchi： 1S/C29H25NO9/c1-35-19-6-5-13(9-17(19)31)23-24-16-11-21(36-2)18(32)12-20(16)39-29(34)26(24)30-8-7-14-15(25(23)30)10-22(37-3)28(38-4)27(14)33/h5-6,9-12,31-33H,7-8H2,1-4H3
- InChI Key： JAYUXAMNSNMXCO-UHFFFAOYSA-N
- SMILES： O1C2C=C(C(=CC=2C2=C(C1=O)N1CCC3C(=C(C(=CC=3C1=C2C1C=CC(=C(C=1)O)OC)OC)OC)O)OC)O
Computed Properties
- Exact Mass: 531.15295
- Monoisotopic Mass: 531.152931
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 39
- Rotatable Bond Count: 5
- Complexity: 891
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 129
Experimental Properties
- Density: 1.49
- Boiling Point: 847.8°Cat760mmHg
- Flash Point: 466.5°C
- Refractive Index: 1.678
- PSA: 128.84
6H-[1]Benzopyrano[4',3':4,5]pyrrolo[2,1-a]isoquinolin-6-one,8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12-trimethoxy- Related Literature
-
D. J. Faulkner Nat. Prod. Rep. 1990 7 269
115982-19-9 (6H-[1]Benzopyrano[4',3':4,5]pyrrolo[2,1-a]isoquinolin-6-one,8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12-trimethoxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
